Cas no 1690466-53-5 (2-(2-fluoro-5-methylphenyl)oxirane)

• Product Name: 2-(2-fluoro-5-methylphenyl)oxirane
• CAS No: 1690466-53-5
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 6078714
• PubChem ID: 108219354
• Update Time: 2025-05-21

2-(2-fluoro-5-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-5-methylphenyl)oxirane
• 1690466-53-5
• EN300-1857277

• Inchi： 1S/C9H9FO/c1-6-2-3-8(10)7(4-6)9-5-11-9/h2-4,9H,5H2,1H3
• InChI Key： SRYWYIGEUGITBS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1CO1

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(2-fluoro-5-methylphenyl)oxirane

Introduction to 2-(2-Fluoro-5-Methylphenyl)Oxirane (CAS No. 1690466-53-5)

2-(2-Fluoro-5-Methylphenyl)Oxirane, also known by its CAS registry number CAS No. 1690466-53-5, is a cyclic ether compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of epoxides, which are three-membered rings consisting of an oxygen atom and two carbon atoms. The presence of a fluorine atom and a methyl group on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The molecular structure of 2-(2-Fluoro-5-Methylphenyl)Oxirane consists of a benzene ring substituted with a fluorine atom at the 2-position and a methyl group at the 5-position, connected to an epoxide group. This arrangement imparts distinct reactivity and stability to the molecule, which has been extensively studied in recent years. The compound's properties, such as its boiling point, melting point, and solubility, have been characterized in detail, providing insights into its potential uses in industrial and academic settings.

Recent advancements in synthetic methodologies have enabled the efficient production of 2-(2-Fluoro-5-Methylphenyl)Oxirane. Researchers have explored various routes, including oxidation reactions of diols and nucleophilic epoxidation of alkenes, to synthesize this compound with high purity and yield. These methods have been optimized to minimize environmental impact and maximize cost-effectiveness, aligning with current trends toward sustainable chemistry practices.

The application of 2-(2-Fluoro-5-Methylphenyl)Oxirane spans across multiple domains. In materials science, it has been utilized as a precursor for the synthesis of advanced polymers and composites due to its ability to undergo ring-opening reactions under specific conditions. These reactions can lead to the formation of high-performance materials with tailored mechanical and thermal properties, making them suitable for aerospace, automotive, and electronic industries.

In the pharmaceutical industry, 2-(2-Fluoro-5-Methylphenyl)Oxirane has shown promise as an intermediate in drug discovery processes. Its unique structure allows for the incorporation of bioactive moieties into drug candidates, potentially enhancing their efficacy and bioavailability. Recent studies have highlighted its role in the development of antiviral agents and anticancer drugs, underscoring its importance in modern medicinal chemistry.

The environmental impact of CAS No. 1690466-53-5 has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. These investigations are crucial for ensuring that its use does not pose risks to ecosystems or human health, thereby promoting responsible chemical management practices.

In conclusion, 2-(2-Fluoro-5-Methylphenyl)Oxirane, with its CAS number CAS No. 1690466-53-5, stands as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry and related fields.